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Compound of Interest

Compound Name: tert-BUTYL HYPOCHLORITE

Cat. No.: B1582176 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: tert-Butyl hypochlorite (t-BuOCl) is a versatile and widely used reagent in

organic synthesis, valued for its role as an effective oxidizing and "soft" chlorinating agent.[1] It

is employed in a variety of transformations, including the chlorination of alcohols and amides,

the synthesis of organic chloramines, and the chlorooxidation of unsaturated compounds.[2][3]

[4][5] This document provides detailed protocols for two common and reliable laboratory-scale

preparations of tert-butyl hypochlorite, with a strong emphasis on safety and handling.

Critical Safety and Handling Precautions
tert-Butyl hypochlorite is a hazardous substance that requires careful handling. All

procedures must be conducted in a well-ventilated chemical fume hood, and appropriate

personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-

resistant gloves, must be worn at all times.

Explosion and Decomposition Hazard: The compound can decompose exothermically and

sometimes explosively.[6][7] This decomposition can be initiated by exposure to heat, rubber,

or UV light (including sunlight and strong fluorescent lighting).[7][8][9] Pressure buildup in

sealed containers exposed to light has caused them to burst.[6][7]

Flammability: t-BuOCl is a highly flammable liquid and vapor that may ignite spontaneously if

exposed to air or moisture.[6][7][10] It is also a strong oxidizing agent.[10]
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Reactivity: It reacts violently with rubber; therefore, all-glass apparatus with ground-glass

joints or synthetic tubing (e.g., Tygon) must be used.[7][9]

Toxicity: The compound and its decomposition products (including acetone and methyl

chloride) are toxic and can cause severe irritation or burns to the skin, eyes, and respiratory

system.[7][9][10]

Storage: Store the product in amber glass bottles over calcium chloride in a refrigerator or

freezer (2-8°C).[8][11] Storing under an inert atmosphere is recommended for enhanced

stability.[9]

Recommended Synthetic Protocol: From t-Butanol
and Bleach
This method, adapted from Organic Syntheses, is preferred for its simplicity and avoidance of

hazardous chlorine gas.[8] It utilizes readily available commercial bleach (sodium hypochlorite

solution) as the chlorinating agent.

Chemical Reaction Scheme
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Reactants Products

t-Butyl Alcohol
((CH₃)₃COH)

Sodium Hypochlorite
(in Bleach)

Acetic Acid
(CH₃COOH)

t-Butyl Hypochlorite
((CH₃)₃COCl)

Sodium Acetate

Water

< 10°C
dim light
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1. Preparation

Add 500 mL commercial bleach
to a 1 L flask.

Cool flask in an ice bath
until temp is < 10°C.

Prepare a solution of
37 mL t-butyl alcohol and

24.5 mL glacial acetic acid.

Work in dim light.
Add alcohol/acid solution to the

cold, stirred bleach in one portion.

2. Reaction

Stir rapidly for ~3 minutes.
An oily yellow layer forms.

Pour mixture into a
separatory funnel.

3. Work-up & Purification

Separate and discard the
lower aqueous layer.

Wash organic layer with
50 mL of 10% Na₂CO₃ solution.

Wash organic layer with
50 mL of water.

Dry the product over ~1 g
of anhydrous CaCl₂.

Filter to remove CaCl₂.

Store product in an amber bottle
over fresh CaCl₂ in a refrigerator

or freezer (< 8°C).

4. Storage
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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